Diclazuril 6-Carboxylic Acid
Diclazuril 6-Carboxylic Acid
Brand Name:
Vulcanchem
CAS No.:
862243-46-7
VCID:
VC0032028
InChI:
InChI=1S/C18H9Cl3N4O4/c19-9-3-1-8(2-4-9)11(7-22)14-12(20)5-10(6-13(14)21)25-18(29)23-16(26)15(24-25)17(27)28/h1-6,11H,(H,27,28)(H,23,26,29)
SMILES:
C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)N3C(=O)NC(=O)C(=N3)C(=O)O)Cl)Cl
Molecular Formula:
C18H9Cl3N4O4
Molecular Weight:
451.6 g/mol
Diclazuril 6-Carboxylic Acid
CAS No.: 862243-46-7
Reference Standards
VCID: VC0032028
Molecular Formula: C18H9Cl3N4O4
Molecular Weight: 451.6 g/mol
| CAS No. | 862243-46-7 |
|---|---|
| Product Name | Diclazuril 6-Carboxylic Acid |
| Molecular Formula | C18H9Cl3N4O4 |
| Molecular Weight | 451.6 g/mol |
| IUPAC Name | 2-[3,5-dichloro-4-[(4-chlorophenyl)-cyanomethyl]phenyl]-3,5-dioxo-1,2,4-triazine-6-carboxylic acid |
| Standard InChI | InChI=1S/C18H9Cl3N4O4/c19-9-3-1-8(2-4-9)11(7-22)14-12(20)5-10(6-13(14)21)25-18(29)23-16(26)15(24-25)17(27)28/h1-6,11H,(H,27,28)(H,23,26,29) |
| Standard InChIKey | AHUKSKRPLYKKLC-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)N3C(=O)NC(=O)C(=N3)C(=O)O)Cl)Cl |
| Canonical SMILES | C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)N3C(=O)NC(=O)C(=N3)C(=O)O)Cl)Cl |
| Synonyms | 2-[3,5-Dichloro-4-[(4-chlorophenyl)cyanomethyl]phenyl]-2,3,4,5-tetrahydro-3,5-dioxo-1,2,4-triazine-6-carboxylic Acid |
| PubChem Compound | 18942170 |
| Last Modified | Nov 11 2021 |
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